Cas no 1690558-16-7 (4-Amino-3-(isopropylcarbamoyl)isothiazole-5-carboxylic acid)
1690558-16-7 structure
Product Name:4-Amino-3-(isopropylcarbamoyl)isothiazole-5-carboxylic acid
CAS No:1690558-16-7
MF:C8H11N3O3S
MW:229.256240129471
CID:4775761
Update Time:2023-08-17
4-Amino-3-(isopropylcarbamoyl)isothiazole-5-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 4-amino-3-(isopropylcarbamoyl)isothiazole-5-carboxylic acid
- 4-Amino-3-(isopropylcarbamoyl)isothiazole-5-carboxylic acid
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- Inchi: 1S/C8H11N3O3S/c1-3(2)10-7(12)5-4(9)6(8(13)14)15-11-5/h3H,9H2,1-2H3,(H,10,12)(H,13,14)
- InChI Key: XMCBFUURLORZML-UHFFFAOYSA-N
- SMILES: S1C(C(=O)O)=C(C(C(NC(C)C)=O)=N1)N
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 272
- XLogP3: 1.1
- Topological Polar Surface Area: 134
4-Amino-3-(isopropylcarbamoyl)isothiazole-5-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A249066-100mg |
4-Amino-3-(isopropylcarbamoyl)isothiazole-5-carboxylic Acid |
1690558-16-7 | 100mg |
$ 95.00 | 2022-06-08 | ||
| TRC | A249066-500mg |
4-Amino-3-(isopropylcarbamoyl)isothiazole-5-carboxylic Acid |
1690558-16-7 | 500mg |
$ 365.00 | 2022-06-08 | ||
| TRC | A249066-1g |
4-Amino-3-(isopropylcarbamoyl)isothiazole-5-carboxylic Acid |
1690558-16-7 | 1g |
$ 570.00 | 2022-06-08 | ||
| Life Chemicals | F1907-1725-0.25g |
4-amino-3-(isopropylcarbamoyl)isothiazole-5-carboxylic acid |
1690558-16-7 | 95%+ | 0.25g |
$361.0 | 2023-09-07 | |
| Life Chemicals | F1907-1725-0.5g |
4-amino-3-(isopropylcarbamoyl)isothiazole-5-carboxylic acid |
1690558-16-7 | 95%+ | 0.5g |
$380.0 | 2023-09-07 | |
| Life Chemicals | F1907-1725-1g |
4-amino-3-(isopropylcarbamoyl)isothiazole-5-carboxylic acid |
1690558-16-7 | 95%+ | 1g |
$401.0 | 2023-09-07 | |
| Life Chemicals | F1907-1725-2.5g |
4-amino-3-(isopropylcarbamoyl)isothiazole-5-carboxylic acid |
1690558-16-7 | 95%+ | 2.5g |
$802.0 | 2023-09-07 | |
| Life Chemicals | F1907-1725-5g |
4-amino-3-(isopropylcarbamoyl)isothiazole-5-carboxylic acid |
1690558-16-7 | 95%+ | 5g |
$1203.0 | 2023-09-07 | |
| Life Chemicals | F1907-1725-10g |
4-amino-3-(isopropylcarbamoyl)isothiazole-5-carboxylic acid |
1690558-16-7 | 95%+ | 10g |
$1684.0 | 2023-09-07 |
4-Amino-3-(isopropylcarbamoyl)isothiazole-5-carboxylic acid Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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